Cas no 1314-20-1 (Thorium dioxide)
Thorium dioxide structure
Product Name:Thorium dioxide
Thorium dioxide Chemical and Physical Properties
Names and Identifiers
-
- THORIUM OXIDE
- ThO2
- Thoria
- thorianite
- Thorium(IV)
- thoriumanhydride
- Thorium dioxide
- Thorium oxide (ThO2)
- Thorium(IV) oxide
- dioxothorium
- Thorotrast
- Thortrast
- Umbrathor
- 215-225-1
- Thorium-232 dioxide
- Dioxide, Thorium
- 253-453-3
- UNII-9XA7X17UQC
- Thorium oxide, >=99.0%
- CHEBI:37339
- Thorium232 dioxide
- EINECS 215-225-1
- Q420634
- Oxide, Thorium
- HSDB 6364
- THORIUM DIOXIDE SUSPENSION
- NS00076164
- 9XA7X17UQC
- DTXCID8030211
- 1314-20-1
- THORIUM DIOXIDE [INCI]
- Thorium anhydride
-
- Inchi: InChI=1S/2H2O.Th/h2*1H2;
- InChI Key: XQDZAGBVPFAWBE-UHFFFAOYSA-N
- SMILES: O.O.[Th]
Computed Properties
- Exact Mass: 264.02800
- Monoisotopic Mass: 264.02788Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 18.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Color/Form: The white powder, whose density varies according to the preparation method, is the only oxidation product of th O system and belongs to fluorite type crystal, a = 5.5971 (1 =0.1nm, the same below).
- Density: 9,86 g/cm3
- Melting Point: 3050°C
- Boiling Point: 4400°C
- PSA: 34.14000
- LogP: -0.23760
- Merck: 13,9455
- Solubility: Insoluble in water, alkali and dilute acid, soluble in concentrated sulfuric acid
Thorium dioxide Security Information
- Hazardous Material transportation number:UN 2910 7
- Hazard Category Code: 45-23/24/25-33
- Safety Instruction: 53-36/37/39-45
- RTECS:XO6950000
-
Hazardous Material Identification:
- Risk Phrases:R45; R23/24/25; R33
Thorium dioxide Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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